molecular formula C9H8Cl2N2 B8605145 7-chloro-2-(chloromethyl)-1-methyl-1H-benzo[d]imidazole

7-chloro-2-(chloromethyl)-1-methyl-1H-benzo[d]imidazole

Cat. No. B8605145
M. Wt: 215.08 g/mol
InChI Key: CBJBOQKCRNXQJI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-chloro-2-(chloromethyl)-1-methyl-1H-benzo[d]imidazole is a useful research compound. Its molecular formula is C9H8Cl2N2 and its molecular weight is 215.08 g/mol. The purity is usually 95%.
BenchChem offers high-quality 7-chloro-2-(chloromethyl)-1-methyl-1H-benzo[d]imidazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-chloro-2-(chloromethyl)-1-methyl-1H-benzo[d]imidazole including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

7-chloro-2-(chloromethyl)-1-methyl-1H-benzo[d]imidazole

Molecular Formula

C9H8Cl2N2

Molecular Weight

215.08 g/mol

IUPAC Name

7-chloro-2-(chloromethyl)-1-methylbenzimidazole

InChI

InChI=1S/C9H8Cl2N2/c1-13-8(5-10)12-7-4-2-3-6(11)9(7)13/h2-4H,5H2,1H3

InChI Key

CBJBOQKCRNXQJI-UHFFFAOYSA-N

Canonical SMILES

CN1C(=NC2=C1C(=CC=C2)Cl)CCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

6-Chloro-N1-methylbenzene-1,2-diamine (800 mg, 5 mmol) and 2-chloroacetic acid (700 mg, 8 mmol) were dissolved in HCl 2N (5.7 mL). The resulting solution was heated at 90° C. for 18 h. The aqueous layer was neutralized by 3N NaOH. After extraction with EtOAc (3*10 mL), the organic layer was washed with water (10 mL), brine (10 mL) and dried over Na2SO4. The solvent was removed under reduced pressure and the resulting crude product was purified over silicagel chromatography (prepacked 25 g silicagel column, Cyclohexane/AcOEt: 70/30 as eluent) to afford 478 mg of 7-chloro-2-(chloromethyl)-1-methyl-1H-benzo[d]imidazole (Yield: 40%) as a pink solid
Quantity
800 mg
Type
reactant
Reaction Step One
Quantity
700 mg
Type
reactant
Reaction Step One
Name
Quantity
5.7 mL
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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